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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of

elemental indium (In). The information is presented to support research, scientific, and drug

development applications where a thorough understanding of this unique post-transition metal

is essential.

Atomic and Crystal Structure
Indium is a chemical element with the symbol In and atomic number 49.[1][2][3][4][5][6][7][8] It

is classified as a post-transition metal and resides in Group 13 of the periodic table.[3][6][9] The

atomic weight of indium has been refined over the years, with the currently accepted value

being 114.818(1) u.[1][10][11][12]

The electron configuration of indium is [Kr] 4d¹⁰ 5s² 5p¹.[1][2][6][13][14] In its ground state,

each indium atom has 49 electrons arranged in shells with a structure of 2, 8, 18, 18, 3.[14]

[15]

At standard temperature and pressure, indium exists as a solid with a body-centered

tetragonal crystal structure.[2][16][17][18] This structure is a slight distortion of a face-centered

cubic lattice.[2] The space group is I4/mmm, with lattice parameters a = 325.23 pm and c =

494.61 pm.[19][20]
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The following table summarizes the key quantitative physical properties of elemental indium.
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Property Value Citations

Atomic Properties

Atomic Number 49 [1][2][3][5][7]

Atomic Weight 114.818(1) u [1][10][11][12]

Electron Configuration [Kr] 4d¹⁰ 5s² 5p¹ [1][2][6][13][14]

Electronegativity (Pauling) 1.78 [1][18]

Bulk Properties

Density (at 20°C) 7.31 g/cm³ [1][2][3][4][5][9][16][21]

Density (liquid at m.p.) 7.02 g/cm³ [2][9]

Thermal Properties

Melting Point
156.60 °C (429.75 K, 313.88

°F)

[1][2][3][4][5][8][9][16][21][22]

[23]

Boiling Point 2072 °C (2345 K, 3762 °F) [2][3][5][9][16][23]

Specific Heat Capacity 233 J/(kg·K) [9]

Heat of Fusion 3.26 kJ/mol [9][18]

Heat of Vaporization 230 kJ/mol [9]

Thermal Conductivity 81.8 W/(m·K) [2][9][24]

Thermal Expansion 32.1 x 10⁻⁶ K⁻¹ (at 20 °C) [2][9][24]

Mechanical Properties

Mohs Hardness 1.2 [2][9][18][24]

Brinell Hardness 8.83 - 10.0 MPa [2][9][18][24][25]

Young's Modulus 11 GPa [2][9][24]

Speed of Sound (thin rod) 1215 m/s (at 20 °C) [2][9]

Electrical & Optical Properties

Electrical Resistivity 83.7 nΩ·m (at 20 °C) [2][9]
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Magnetic Ordering Diamagnetic [2][9]

Superconducting Point 3.41 K [2][9]

Appearance Silvery-white, lustrous metal [2][3][16][26][27]

Methodologies for Experimental Determination of
Physical Properties
The following section details the standard experimental protocols for measuring the key

physical properties of metals like indium.

The density of a solid metal is typically determined using the water displacement method.[12]

[15][19][28][29]

Protocol:

The mass of the indium sample is accurately measured using an analytical balance.

A graduated cylinder is partially filled with a known volume of water, and the initial volume

is recorded.

The indium sample is carefully submerged in the water, ensuring no water splashes out

and any air bubbles are removed.

The final volume of the water with the submerged sample is recorded.

The volume of the indium sample is calculated by subtracting the initial volume from the

final volume.

The density is then calculated by dividing the mass of the sample by its determined

volume.

The melting point of indium can be determined using the capillary method with a melting point

apparatus.[25][30][31][32]

Protocol:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.thoughtco.com/perform-mohs-test-607598
https://tdncreations.com/en/blog/post/33/mohs-hardness-testing-procedure?page_type=post
https://www.thoughtco.com/perform-mohs-test-607598
https://tdncreations.com/en/blog/post/33/mohs-hardness-testing-procedure?page_type=post
https://www.thoughtco.com/perform-mohs-test-607598
https://loverockslapidary.com/mohs-hardness-scale
https://www.buehler.com/blog/brinell-hardness-testing/
https://www.hardnessgauge.com/brinell-hardness-test-procedure/
https://www.tuofa-cncmachining.com/tuofa-blog/calculating-youngs-modulus.html
https://www.benchchem.com/product/b141171?utm_src=pdf-body
https://fisl.weebly.com/uploads/2/5/8/3/25836482/job_166_determining_the_density_of_unknown_metals.pdf
https://www.lancastersd.k12.wi.us/faculty/corellc/cms_files/assignment_attach/4780/Density%20Determinations%20Lab.pdf
https://www.canada.ca/en/conservation-institute/services/conservation-preservation-publications/canadian-conservation-institute-notes/metal-density.html
https://phillysim.org/newmanual/exp1.pdf
https://www.sfponline.org/uploads/371/Density.pdf
https://www.benchchem.com/product/b141171?utm_src=pdf-body
https://www.benchchem.com/product/b141171?utm_src=pdf-body
https://www.benchchem.com/product/b141171?utm_src=pdf-body
https://www.benchchem.com/product/b141171?utm_src=pdf-body
https://www.westlab.com/blog/measuring-melting-point
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.mt.com/us/en/home/applications/Application_Browse_Laboratory_Analytics/Thermal_Values/melting-point-determination.html
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A small, finely powdered sample of indium is packed into a capillary tube.

The capillary tube is placed in a melting point apparatus, which contains a heating block or

an oil bath.

The sample is heated at a controlled rate.

The temperature at which the first signs of melting are observed and the temperature at

which the entire sample becomes liquid are recorded. This provides the melting point

range. For a pure substance like elemental indium, this range should be narrow.

Determining the boiling point of a metal with a high boiling point like indium requires

specialized equipment, often involving heating in a controlled atmosphere. The Thiele tube

method is a common laboratory technique for liquids, and a modified approach can be used for

metals.[33][34][35] For high-temperature measurements, optical pyrometry is often employed.

[8]

Protocol (Conceptual for High Temperatures):

A sample of indium is placed in a crucible made of a refractory material (e.g., graphite).

The crucible is heated in a furnace with a controlled, inert atmosphere to prevent

oxidation.

The temperature is gradually increased while the sample is observed.

The boiling point is the temperature at which vigorous bubbling and vaporization occur.

An optical pyrometer can be used to measure the temperature of the sample without direct

contact.

The four-point probe method is a standard technique for measuring the electrical resistivity of

conductive materials.[4][5][7][21][22]

Protocol:

A four-point probe, consisting of four equally spaced, co-linear electrodes, is brought into

contact with the surface of the indium sample.
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A constant current is passed through the two outer probes.

The voltage difference is measured between the two inner probes.

By knowing the current, the measured voltage, and the geometry of the probe and the

sample, the sheet resistance and subsequently the bulk resistivity can be calculated. This

method minimizes the influence of contact resistance.

The thermal conductivity of a metal can be determined using a steady-state comparative

method.[36][37][38][39][40]

Protocol:

A sample of indium with a known cross-sectional area and length is placed between a

heat source and a heat sink.

The system is allowed to reach a steady state where the temperature at different points

along the sample remains constant over time.

The rate of heat flow through the sample is measured.

The temperatures at two points along the length of the sample are measured using

thermocouples.

The thermal conductivity is then calculated using Fourier's law of heat conduction, which

relates the heat flow, temperature gradient, and the cross-sectional area of the sample.

Brinell Hardness Test: This method is suitable for determining the hardness of bulk materials.

[1][6][16][17][26]

Protocol:

A hardened steel or tungsten carbide ball of a specific diameter is pressed into the

surface of the indium sample with a known load for a set amount of time.

The load is removed, and the diameter of the resulting indentation is measured using a

microscope.
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The Brinell hardness number (HB) is calculated based on the load applied and the

surface area of the indentation.

Mohs Hardness Test: This is a simpler, qualitative test for scratch resistance.[2][3][9][10][23]

Protocol:

A set of standard minerals with known Mohs hardness values is used.

An attempt is made to scratch the surface of the indium sample with each of the

standard minerals.

The hardness of indium is determined by which standard minerals can scratch it and

which are scratched by it.

Young's modulus, a measure of stiffness, is determined through tensile testing.[11][14][18][24]

[27]

Protocol:

A sample of indium with a known length and cross-sectional area is subjected to a

controlled tensile force.

The elongation (change in length) of the sample under the applied force is measured

using an extensometer.

A stress-strain curve is plotted, where stress is the applied force per unit area and strain is

the fractional change in length.

Young's modulus is calculated from the slope of the initial, linear-elastic portion of the

stress-strain curve.

Logical Relationships of Physical Properties
The physical properties of elemental indium are interconnected. The following diagram

illustrates these relationships.
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Fig. 1: Interrelationships of Indium's Physical Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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